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Compound Name: 4-Ethoxy-3-nitrobenzaldehyde
CAS No.: 132390-61-5
Cat. No.: B159400
Get Quote
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This technical guide provides a detailed analysis of the expected spectral data for 4-Ethoxy-3-
nitrobenzaldehyde, a key aromatic intermediate in various synthetic pathways. As a
compound of interest in drug development and materials science, a thorough understanding of
its spectroscopic characteristics is paramount for unambiguous identification and quality
control. This document synthesizes foundational spectroscopic principles with comparative
data from structurally similar molecules to offer a comprehensive interpretation of its Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Molecular Structure and Spectroscopic Implications

4-Ethoxy-3-nitrobenzaldehyde possesses a unique electronic and structural framework that
dictates its interaction with electromagnetic radiation. The benzene ring is substituted with three
key functional groups: an aldehyde (-CHO), an ethoxy (-OCH2CHs), and a nitro (-NO2) group.
The interplay of these groups, particularly the electron-withdrawing nature of the nitro and
aldehyde groups and the electron-donating character of the ethoxy group, significantly
influences the chemical environment of each atom and the vibrational modes of the bonds,
leading to a distinctive spectroscopic fingerprint.
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Figure 1: Molecular Structure of 4-Ethoxy-3-nitrobenzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. Due to the limited availability of direct experimental spectra for 4-Ethoxy-3-
nitrobenzaldehyde, the following predictions are based on established principles and data
from analogous compounds such as 4-Methoxy-3-nitrobenzaldehyde and other substituted
benzaldehydes.[1][2]

'H NMR Spectroscopy

The proton NMR spectrum of 4-Ethoxy-3-nitrobenzaldehyde is expected to exhibit distinct
signals for the aromatic, aldehyde, and ethoxy protons. The electron-withdrawing effects of the
aldehyde and nitro groups will deshield adjacent protons, shifting their signals downfield.

Table 1: Predicted *H NMR Chemical Shifts and Splitting Patterns

. Predicted Chemical Lo Coupling Constant
Proton Assignment . Multiplicity
Shift (6, ppm) (J, H2)

Aldehyde-H 9.9-10.1 Singlet (s) N/A

H-2 8.2-8.4 Doublet (d) ~2
Doublet of doublets

H-6 8.0-8.2 ~8, ~2
(dd)

H-5 72-74 Doublet (d) ~8

Ethoxy-CHz2 41-43 Quartet (q) ~7

Ethoxy-CHs 14-16 Triplet (t) ~7

Causality behind Predictions:

» Aldehyde Proton: The strong deshielding effect of the carbonyl group and the aromatic ring
places this proton in the far downfield region.
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e Aromatic Protons: H-2 is ortho to the strongly electron-withdrawing nitro group and the
aldehyde group, resulting in the most downfield aromatic signal. H-6 is ortho to the aldehyde
and meta to the nitro group, also experiencing significant deshielding. H-5 is ortho to the
electron-donating ethoxy group, hence it is the most upfield of the aromatic protons. The
coupling patterns arise from spin-spin interactions with neighboring protons.

o Ethoxy Protons: The methylene protons (-CHz-) are adjacent to an oxygen atom, causing a
downfield shift compared to the methyl protons (-CHs-). The quartet and triplet splitting
patterns are characteristic of an ethyl group due to coupling with the adjacent methyl and
methylene protons, respectively.

3C NMR Spectroscopy

The 13C NMR spectrum will provide insights into the carbon skeleton. The chemical shifts are
influenced by the electronegativity of attached atoms and the overall electronic environment.

Table 2: Predicted 3C NMR Chemical Shifts

Carbon Assignment Predicted Chemical Shift (8, ppm)
Aldehyde C=0 189 - 192

C-4 (C-OEt) 155 - 158

C-3 (C-NO2) 140 - 143

C-1 (C-CHO) 135 - 138

C-6 132 - 134

C-2 125 - 128

C-5 115- 118

Ethoxy-CH:2 64 - 66

Ethoxy-CHs 14 -16

Rationale for Assignments: The chemical shifts are estimated based on the known effects of
substituents on the benzene ring. The aldehyde carbonyl carbon is the most downfield. The
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carbons directly attached to the electronegative oxygen (C-4) and the nitro group (C-3) are also
significantly deshielded. The ethoxy carbons appear in the typical aliphatic region.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of functional groups. The IR spectrum of 4-
Ethoxy-3-nitrobenzaldehyde is expected to show characteristic absorption bands for the
aldehyde, nitro, and ethoxy groups, as well as for the aromatic ring.

Table 3: Predicted Characteristic IR Absorption Bands

Predicted Wavenumber

Functional Group Vibrational Mode
(cm™)
Aldehyde C-H Stretch 2820 - 2850 and 2720 - 2750
Aldehyde C=0 Stretch 1690 - 1710
Nitro N-O Asymmetric Stretch 1520 - 1560
Nitro N-O Symmetric Stretch 1340 - 1370
Aromatic C=C Stretch ~1600, ~1480
C-O-C (Ethoxy) Asymmetric Stretch 1250 - 1280
Aromatic C-H Out-of-plane bend 800 - 850

Interpretation of Key Bands:

o The two distinct C-H stretching bands for the aldehyde are a hallmark of this functional
group.[3]

e The strong carbonyl (C=0) absorption is indicative of the aldehyde. Its position suggests
conjugation with the aromatic ring.

e The two strong bands for the nitro group are due to asymmetric and symmetric stretching
and are highly characteristic.
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e The C-O-C stretching of the ethoxy group and the various aromatic C=C and C-H vibrations
confirm the presence of these structural features.
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Figure 2: Key Functional Groups and their IR Vibrational Frequencies.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. For 4-Ethoxy-3-nitrobenzaldehyde (CoHoNO4), the expected molecular weight
is approximately 195.05 g/mol .

Table 4. Predicted Key Mass Spectrometry Fragments
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miz Proposed Fragment
195 [M]* (Molecular lon)
166 [M - CHOJ*

150 [M - NO:J*

122 [M - NOz - C2Ha]*

94 [CeH4OH]*

Fragmentation Pathway Rationale: The molecular ion is expected to be observed. Common
fragmentation pathways for aromatic aldehydes include the loss of the formyl radical (-CHO).
The nitro group can also be lost as NOz. The ethoxy group can undergo fragmentation, for

instance, through the loss of ethene.

- CHO - NO:

( [M - CHOJ* (m/z 166) ) ( [M - NOz2]* (m/z 150) )

- C2Ha

( [M - NO2z - C2H4]* (m/z 122) )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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